2-({3-[ethyl(4-pyridinylmethyl)amino]-1-piperidinyl}methyl)phenol

• IUPAC Name: 2-[[3-[ethyl(pyridin-4-ylmethyl)amino]piperidin-1-yl]methyl]phenol
• InChI: InChI=1S/C20H27N3O/c1-2-23(14-17-9-11-21-12-10-17)19-7-5-13-22(16-19)15-18-6-3-4-8-20(18)24/h3-4,6,8-12,19,24H,2,5,7,13-16H2,1H3
• InChI Key: LSCYASZXPGHCDI-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=NC=C1)C2CCCN(C2)CC3=CC=CC=C3O
• Molecular Formula: C20H27N3O
• Molecular Weight: 325.4 g/mol

Description

This compound is a complex organic molecule that contains a phenol group (an aromatic ring with a hydroxyl group), a piperidine ring (a six-membered ring with one nitrogen atom), and a pyridine ring (a six-membered ring with two double bonds and one nitrogen atom). The presence of these functional groups suggests that this compound might have interesting chemical properties and could potentially be used in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of the various rings and functional groups.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. The phenol group might undergo reactions such as oxidation or substitution, while the nitrogen-containing rings might participate in reactions such as deprotonation or coordination with metal ions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, its solubility might be affected by the polar hydroxyl group and the nonpolar aromatic rings. Its melting and boiling points would depend on the strength of the intermolecular forces in the substance.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a drug, it might interact with certain proteins or enzymes in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Proper handling and disposal procedures should be followed to minimize any potential risks.

Future Directions

The future research directions for this compound could involve exploring its potential applications, studying its reactivity with various reagents, or investigating its biological activity.